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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048

This document provides a concise technical summary of the molecular weight of 2,4-
dimethyldecane, a branched alkane hydrocarbon. The information is presented to be a ready
reference for laboratory and research applications.

Compound Identification

2,4-Dimethyldecane is an organic compound with a decane backbone substituted with two
methyl groups at the second and fourth positions.[1] As a nonpolar hydrocarbon, it is a
colorless liquid at room temperature, soluble in organic solvents and insoluble in water.[1]

Molecular Formula and Weight

The fundamental properties of 2,4-dimethyldecane are derived from its elemental
composition. The molecular formula for this compound is C12Hz2e.[1][2][3][4][5][6][7] The
molecular weight is calculated based on the sum of the atomic weights of its constituent atoms.

The standard atomic weights used for this calculation are:
e Carbon (C): ~12.011 amu
e Hydrogen (H): ~1.008 amu

The calculation is as follows: (Number of Carbon Atoms x Atomic Weight of Carbon) + (Number
of Hydrogen Atoms x Atomic Weight of Hydrogen) (12 x 12.011) + (26 x 1.008) = 144.132 +
26.208 = 170.34 g/mol
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Various sources compute the molecular weight to be approximately 170.33 g/mol .[2][3][4]

Property Value Source

Molecular Formula Ci2Hz2s PubChem, NIST[2][4][5][6]
Molar Mass 170.33 g/mol PubChem|[2]

Monoisotopic Mass 170.20345 Da PubChem[2][7]

CAS Number 2801-84-5 NIST[4][5][6]

Methodological Considerations

The determination of the molecular weight of a compound like 2,4-dimethyldecane is typically
not a subject of novel experimental investigation but rather a routine analysis. Standard
analytical chemistry protocols are used for confirmation.

Experimental Protocols: The primary method for experimentally determining the molecular
weight and confirming the structure of a volatile organic compound such as 2,4-
dimethyldecane is Mass Spectrometry (MS), often coupled with Gas Chromatography (GC).

e Gas Chromatography (GC): This technique is used to separate the compound from a mixture
and determine its purity. The retention time in the GC column is a characteristic property.

e Mass Spectrometry (MS): Following separation by GC, the compound is ionized. The
resulting mass-to-charge ratio (m/z) of the molecular ion peak directly provides the molecular
weight. The fragmentation pattern observed in the mass spectrum provides definitive
structural information, confirming the locations of the methyl branches.

Due to the routine and standardized nature of these techniques, specific experimental
protocols for 2,4-dimethyldecane are not typically published as standalone research but are
applications of established analytical methods.

Biochemical Pathways and Logical Relationships

As a simple, saturated hydrocarbon, 2,4-dimethyldecane is not known to be involved in
biological signaling pathways or complex logical relationships within cellular systems. Its
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primary relevance in a drug development context would be as a solvent, a component of a
formulation, or as a metabolic byproduct of another molecule. Therefore, diagrams of signaling

pathways are not applicable to this compound.

The logical workflow for identifying the compound's molecular weight is straightforward, starting

from its known chemical structure.

Compound Name:
2,4-Dimethyldecane

i

Determine Structure:
Decane backbone
+ 2 Methyl groups (C2, C4)

i

Derive Molecular Formula:
C12H26

i

Sum Atomic Weights:
(12*C) + (26 * H)

i

E:alculated Molecular Weightj

170.33 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of 2,4-dimethyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670048#2-4-dimethyldecane-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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